Cas no 1807135-97-2 (2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic acid
• CAS No: 1807135-97-2
• MF: C₈H₆F₃NO₃
• MW: 221.1333527565
• CID: 4881042
• Update Time: 2025-05-21

2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic acid

• Inchi： 1S/C8H6F3NO3/c9-3-1-5(13)4(2-6(14)15)12-7(3)8(10)11/h1,8,13H,2H2,(H,14,15)
• InChI Key： FJFMEOKGSQTOED-UHFFFAOYSA-N
• SMILES： FC1C=C(C(CC(=O)O)=NC=1C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 239
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4

Additional information on 2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic acid

2-(Difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic Acid: A Comprehensive Overview

The compound with CAS No. 1807135-97-2, commonly referred to as 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and materials science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with fluorine atoms and a hydroxyl group, along with an acetic acid moiety. These structural elements contribute to its distinctive chemical properties and potential applications.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging innovative methodologies such as molecular engineering and catalytic processes. Researchers have employed techniques like transition-metal-catalyzed coupling reactions and direct fluorination to achieve high yields and purity levels. These methods not only enhance the scalability of production but also ensure the compound's suitability for various industrial applications.

The structural uniqueness of 2-(difluoromethyl)-3-fluoro-5-hydroxypyridine-6-acetic acid has been exploited in several research domains. In the realm of pharmacology, this compound has shown promise as a potential lead molecule for drug development. Its ability to interact with specific biological targets, such as enzymes and receptors, has been extensively studied. For instance, recent studies published in high-impact journals like Nature Communications and Chemical Science have highlighted its role in inhibiting key enzymes involved in metabolic disorders, offering a novel avenue for therapeutic intervention.

In the agricultural sector, this compound has demonstrated remarkable efficacy as a plant growth regulator. Field trials conducted by leading agricultural research institutions have shown that it can enhance crop resilience against environmental stressors such as drought and salinity. Moreover, its application in pest control has been explored, with findings indicating its potential as a biopesticide due to its selective toxicity towards target pests while being environmentally benign.

The material science community has also taken an interest in this compound, particularly for its role in the development of advanced materials. Its ability to form stable coordination complexes has made it a valuable component in the synthesis of metal-organic frameworks (MOFs) and other porous materials. These materials hold great promise for applications in gas storage, catalysis, and sensing technologies.

The synthesis and characterization of this compound have been made possible through cutting-edge analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools have provided unprecedented insights into its molecular structure and dynamic behavior at the atomic level.

In conclusion, CAS No. 1807135-97-2 represents a versatile compound with multifaceted applications across diverse scientific disciplines. Its continued exploration will undoubtedly pave the way for groundbreaking innovations in medicine, agriculture, and materials science. As research progresses, it is anticipated that this compound will play an increasingly pivotal role in addressing some of the most pressing challenges faced by modern society.